(3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide

• IUPAC Name: (3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide
• InChI: InChI=1S/C14H15ClN4O2/c1-19-14(17-13(20)9-6-7-21-8-9)16-12(18-19)10-4-2-3-5-11(10)15/h2-5,9H,6-8H2,1H3,(H,16,17,18,20)/t9-/m0/s1
• InChI Key: RPCAUFAZZNIKGR-VIFPVBQESA-N
• Canonical SMILES: CN1C(=NC(=N1)C2=CC=CC=C2Cl)NC(=O)C3CCOC3
• Isomeric SMILES: CN1C(=NC(=N1)C2=CC=CC=C2Cl)NC(=O)[C@H]3CCOC3
• Molecular Formula: C14H15ClN4O2
• Molecular Weight: 306.75 g/mol

Description

(3S)-N-[5-(2-chlorophenyl)-2-methyl-1,2,4-triazol-3-yl]oxolane-3-carboxamide is a chemical compound with potential applications in scientific research. The compound is also known as CLOTCA and belongs to the class of triazole derivatives. In

Mechanism of Action

The mechanism of action of CLOTCA is not fully understood. However, it is thought to act by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. CLOTCA may also act by inducing DNA damage in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
CLOTCA has been shown to have low toxicity in animal studies. However, its long-term effects on human health are not known. In addition, CLOTCA may have off-target effects on other cellular processes, which may limit its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

CLOTCA has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. In addition, CLOTCA has shown promising results in inhibiting the growth of various bacterial and fungal strains, and has cytotoxic effects on cancer cells. However, CLOTCA may have off-target effects on other cellular processes, which may limit its use in specific experiments.

Future Directions

There are several future directions for research on CLOTCA. One potential direction is to investigate its mechanism of action in more detail. This may help to identify new targets for drug development. Another direction is to explore the potential use of CLOTCA as a therapeutic agent for various diseases, including cancer and fungal infections. Finally, further studies are needed to determine the long-term effects of CLOTCA on human health.

Synthesis Methods

CLOTCA can be synthesized by reacting 2-chlorobenzonitrile with 2-methyl-4-amino-5-nitroimidazole in the presence of a base. The resulting compound is then reacted with 3-chloroperoxybenzoic acid to obtain CLOTCA in high yield.

Scientific Research Applications

CLOTCA has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit antimicrobial, antifungal, and anticancer properties. CLOTCA has been tested against various bacterial and fungal strains, and has shown promising results in inhibiting their growth. In addition, CLOTCA has been tested against cancer cell lines and has shown cytotoxic effects.